Cas no 946714-72-3 (N-[3-(2-Amino-6-chlorophenoxy)phenyl]acetamide)

N-[3-(2-Amino-6-chlorophenoxy)phenyl]acetamide structure
946714-72-3 structure
Product Name:N-[3-(2-Amino-6-chlorophenoxy)phenyl]acetamide
CAS No:946714-72-3
MF:C14H13ClN2O2
MW:276.718222379684
CID:1071952
PubChem ID:26189197
Update Time:2025-04-20

N-[3-(2-Amino-6-chlorophenoxy)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-(2-Amino-6-chlorophenoxy)phenyl]acetamide
    • N-(3-(2-Amino-6-chlorophenoxy)phenyl)acetamide
    • 946714-72-3
    • AKOS015855653
    • MDL: MFCD08686785
    • Inchi: 1S/C14H13ClN2O2/c1-9(18)17-10-4-2-5-11(8-10)19-14-12(15)6-3-7-13(14)16/h2-8H,16H2,1H3,(H,17,18)
    • InChI Key: NFQOLFTYLIUVIF-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1OC1=CC=CC(=C1)NC(C)=O)N

Computed Properties

  • Exact Mass: 276.0665554g/mol
  • Monoisotopic Mass: 276.0665554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 64.4Ų

N-[3-(2-Amino-6-chlorophenoxy)phenyl]acetamide Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
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